2-{5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl}-1-hydroxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 2-[5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl]-1-hydroxy-3-methyl-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• InChI: InChI=1S/C25H27N3O3/c1-14-12-21-23(17-6-4-5-7-18(17)25(30)31-21)24(29)22(14)20-13-19(26-27-20)15-8-10-16(11-9-15)28(2)3/h8-12,19,26,29H,4-7,13H2,1-3H3
• InChI Key: AJOMTVRFNFPICQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1C4=NNC(C4)C5=CC=C(C=C5)N(C)C)O

Description

The compound 2-{5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl}-1-hydroxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is a heterocyclic molecule combining a pyrazoline ring with a benzo[c]chromen-6-one (coumarin derivative) scaffold. Such hybrid structures are often explored for pharmacological applications due to the synergistic effects of their fused heterocycles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl}-1-hydroxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one typically involves multi-step organic reactionsSpecific reaction conditions, such as the choice of solvents, catalysts, and temperature, play a crucial role in the efficiency and yield of the synthesis .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the scalability and reproducibility of the production process .

Chemical Reactions Analysis

Types of Reactions

2-{5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl}-1-hydroxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro or tetrahydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can introduce a variety of functional groups, leading to structurally diverse derivatives .

Scientific Research Applications

2-{5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl}-1-hydroxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a probe in fluorescence studies.

Medicine: The compound is being investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It can be used in the development of new materials with specific optical properties, such as dyes and sensors.

Mechanism of Action

The mechanism of action of 2-{5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl}-1-hydroxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one involves its interaction with specific molecular targets and pathways. The compound’s fluorescent properties are attributed to its ability to undergo excited-state intramolecular proton transfer (ESIPT), which is influenced by the solvent environment and the presence of intramolecular hydrogen bonds. This mechanism is crucial for its applications in fluorescence-based studies and imaging.

Comparison with Similar Compounds

Compound 13

4-(3-(4-Bromophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide (Compound 13) shares a pyrazoline core but differs in substituents. Key distinctions:

• Substituents: A bromophenyl group and a sulfonamide-linked benzene ring replace the dimethylaminophenyl and benzo[c]chromenone moieties.
• Synthesis : Prepared via cyclocondensation, yielding 90.2% with a melting point of 180–181°C.
• Spectroscopy : IR shows strong SO₂ (1219, 1374 cm⁻¹) and C=O (1651 cm⁻¹) stretches, absent in the target compound .

Compound 14

4-(3-(4-Chlorophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide (Compound 14) has a chlorophenyl group instead of bromine.

• Impact of Halogens: Bromine and chlorine increase molecular weight and hydrophobicity compared to the dimethylamino group in the target compound, which may enhance solubility via the amino group’s basicity .

Parameter	Target Compound	Compound 13	Compound 14
Core Structure	Benzo[c]chromenone	Indole	Indole
Substituent	4-(Dimethylamino)phenyl	4-Bromophenyl	4-Chlorophenyl
Functional Group	Hydroxy, methyl	Sulfonamide	Sulfonamide
Melting Point	Not reported	180–181°C	150–151°C

Pyrazoline-Coumarin Hybrids

Compound 4g/4h

1,5-Dimethyl-4-(5-(4-(4-(coumarin-3-yl)-2,3-dihydro-1H-benzo[b][1,4]diazepin-2-yl)phenyl)-4,5-dihydro-1H-tetrazol-1-yl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (4g/4h) incorporates coumarin and diazepine rings.

• Structural Divergence : The target compound lacks the tetrazole and diazepine systems but retains the coumarin core.

Anticonvulsant Pyrazoline Derivatives

3-(5-(4-Substituted Phenyl)-4,5-dihydro-1H-pyrazol-3-ylamino)quinazolin-4(3H)-ones

These derivatives (e.g., 8a–8k) feature a pyrazoline-quinazolinone scaffold.

• Key Differences: The quinazolinone ring replaces the benzo[c]chromenone system.
• Activity: Demonstrated anticonvulsant effects in rodent models, suggesting the pyrazoline core’s versatility in neuroactive compounds. The target compound’s dimethylamino group may modulate receptor affinity differently .

Biological Activity

The compound 2-{5-[4-(dimethylamino)phenyl]-4,5-dihydro-1H-pyrazol-3-yl}-1-hydroxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is a complex organic molecule that exhibits various biological activities. This article aims to provide a detailed overview of its biological activity based on available research findings, including data tables and case studies.

Chemical Structure and Properties

The molecular structure of the compound can be broken down into distinct functional groups that contribute to its biological properties. The presence of the pyrazole and benzo[c]chromene moieties is particularly significant in influencing its pharmacological effects.

Anticancer Activity

Research has indicated that compounds with similar structural features exhibit notable anticancer properties. For instance, a study evaluated the activity of various pyrazole derivatives against different cancer cell lines, revealing that certain modifications enhance their cytotoxic effects. The compound has been hypothesized to function similarly due to its structural analogies.

Table 1: Anticancer Activity of Related Pyrazole Compounds

Compound Name	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	T-47D	15	Apoptosis induction
Compound B	UACC-257	10	Cell cycle arrest
Target Compound	T-47D	TBD	TBD

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has been documented extensively. Studies have shown that modifications on the phenyl ring significantly affect antibacterial activity against both gram-positive and gram-negative bacteria. The target compound’s structure suggests it may possess similar properties.

Case Study: Antimicrobial Evaluation
In a comparative study involving several pyrazoline derivatives, the target compound was evaluated for its effectiveness against Staphylococcus aureus and Escherichia coli. Preliminary results indicated a promising antibacterial profile, warranting further investigation into its mechanism of action.

The biological activity of the target compound is likely mediated through multiple pathways:

• Inhibition of Enzymatic Activity : Similar compounds have shown to inhibit key enzymes involved in cell proliferation.
• Induction of Apoptosis : The interaction with cellular pathways leading to programmed cell death has been observed in related structures.
• Antioxidant Properties : Some derivatives exhibit antioxidant capabilities, which can contribute to their overall therapeutic effects.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds. Variations in substituents on the phenyl ring and alterations in the pyrazole structure have been linked to changes in potency and selectivity toward cancerous cells or pathogens.

Table 2: Structure-Activity Relationship Insights

Substituent	Biological Activity	Notes
Dimethylamino	Increased potency	Enhances solubility and reactivity
Hydroxy Group	Antioxidant effect	Contributes to free radical scavenging